Cas no 1020253-51-3 (1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 1020253-51-3
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD09260346
• CID: 840821
• Update Time: 2026-04-29

1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid
• 1-(4-methylphenyl)-1,2,4-triazole-3-carboxylic acid
• 1-p-Tolyl-1H-[1,2,4]triazole-3-carboxylic acid
• AK130021
• FT-0690686
• KB-13205
• 1-p-Tolyl-1H-[1,2,4]triazole-3-carboxylic acid
• 1-(4-Methylphenyl)-1H-1,2,4-triazole-3-carboxylic acid

• MDL： MFCD09260346
• Inchi： InChI=1S/C10H9N3O2/c1-7-2-4-8(5-3-7)13-6-11-9(12-13)10(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： JIMBONOEULDCLW-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),

Additional information on 1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid

1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic Acid: A Comprehensive Overview

1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 1020253-51-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid.

Chemical Structure and Properties

1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid is a derivative of 1H-1,2,4-triazole, a heterocyclic compound with a five-membered ring containing three nitrogen atoms. The presence of the p-tolyl group (a methyl-substituted phenyl group) and the carboxylic acid functional group imparts distinct chemical properties to this molecule. The compound is known for its high thermal stability and solubility in polar solvents such as water and ethanol. These properties make it an attractive candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of 1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid can be achieved through several routes. One common method involves the reaction of 3-amino-5-methylisoxazole with p-tolyl isocyanate followed by hydrolysis of the resulting intermediate. Another approach involves the condensation of p-tolylhydrazine with ethyl 3-cyanoacrylate, followed by cyclization and hydrolysis. These synthetic pathways have been optimized to yield high purity and yield of the target compound.

Biological Activity and Applications

Recent studies have highlighted the biological activity of 1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid. This compound has shown promising antifungal and antibacterial properties, making it a potential lead molecule for the development of new antimicrobial agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent activity against Candida albicans and Staphylococcus aureus. The mechanism of action is believed to involve disruption of cell wall synthesis and inhibition of key enzymes in microbial metabolism.

In addition to its antimicrobial properties, 1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid into clinical trials. Several pharmaceutical companies are currently exploring its potential as a therapeutic agent for various conditions. Early-stage clinical trials are underway to evaluate its safety and efficacy in human subjects.

Beyond its direct therapeutic applications, 1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid serves as an important building block in the synthesis of more complex molecules. Its reactivity and functional group versatility make it a valuable intermediate in organic synthesis. Researchers are continuously exploring new ways to modify this compound to enhance its biological activity or introduce new functionalities.

Conclusion

In conclusion, 1-(p-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 1020253-51-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers desirable properties that make it suitable for various applications. Ongoing research continues to uncover new aspects of its biological activity and synthetic utility. As more studies are conducted and clinical trials progress, this compound is poised to play a crucial role in the development of novel therapeutic agents.